molecular formula C16H14N2O2 B8358097 4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid

4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid

Cat. No.: B8358097
M. Wt: 266.29 g/mol
InChI Key: AKRBYYFWNOYQJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14N2O2

Molecular Weight

266.29 g/mol

IUPAC Name

4-[(1-methylbenzimidazol-2-yl)methyl]benzoic acid

InChI

InChI=1S/C16H14N2O2/c1-18-14-5-3-2-4-13(14)17-15(18)10-11-6-8-12(9-7-11)16(19)20/h2-9H,10H2,1H3,(H,19,20)

InChI Key

AKRBYYFWNOYQJM-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2N=C1CC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 4-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzoate (7.0 g, 25 mmol) in methanol was treated with 2.5 N sodium hydroxide, heated at reflux temperature for 2 h, cooled to room temperature and concentrated in vacuo. The residue was dissolved in water and acidified with 6N HCl solution and filtered. The filtercake was air dried to afford 4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid in 81% yield; 1H NMR (400 MHz, DMSO-d6): 7.90 (d, J=8 Hz, 2H), 7.57 (d, J=8 Hz, 1H), 7.49 (d, J=8 Hz, 1H), 7.40 (d, J=8 Hz, 2H), 7.17-7.20 (m, 2H), 4.39 (s, 2H), 3.70 (s, 3H). LCMS (ESI+) 276 (MH+).
Name
methyl 4-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzoate
Quantity
7 g
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reactant
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reactant
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